Cas no 82424-70-2 (Methyl 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylate)

• Product Name: Methyl 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylate
• CAS No: 82424-70-2
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 5050794
• Update Time: 2025-06-09

Methyl 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylate
• Methyl 4-amino-3-(p-tolyl)isothiazole-5-carboxylate
• methyl 4-amino-3-(4-methylphenyl)isothiazole-5-carboxylate
• Methyl 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylate

• Inchi： 1S/C12H12N2O2S/c1-7-3-5-8(6-4-7)10-9(13)11(17-14-10)12(15)16-2/h3-6H,13H2,1-2H3
• InChI Key： AUOXTAKZSPNUBH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C(C2C=CC(C)=CC=2)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 3.1
• Topological Polar Surface Area: 93.4

Additional information on Methyl 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylate

Methyl 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylate (CAS No. 82424-70-2): An Overview

Methyl 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylate (CAS No. 82424-70-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to Methyl 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylate.

The chemical structure of Methyl 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylate is characterized by a thiazole ring substituted with an amino group at the 4-position and a 4-methylphenyl group at the 3-position. The carboxylate group is esterified with a methyl group at the 5-position. This unique arrangement of functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

One of the key aspects of Methyl 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylate is its synthesis. Several methods have been reported in the literature for the preparation of this compound. One common approach involves the reaction of 4-aminothiazole with an appropriate aryl halide in the presence of a base and a palladium catalyst. Another method involves the condensation of a thioamide with an α-halo ketone followed by cyclization and esterification steps. These synthetic routes provide researchers with flexible options to tailor the compound for specific applications.

In terms of biological activity, Methyl 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylate has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, making it a candidate for therapeutic interventions. For instance, recent research has highlighted its ability to inhibit certain kinases involved in cancer progression and inflammatory responses. Additionally, it has been investigated for its antimicrobial properties, showing activity against both Gram-positive and Gram-negative bacteria.

The pharmacological profile of Methyl 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylate has also been explored in preclinical studies. These studies have evaluated its absorption, distribution, metabolism, excretion (ADME) properties, as well as its toxicity profile. The compound has exhibited favorable ADME characteristics, suggesting its potential for further development as a drug candidate. However, ongoing research is necessary to optimize its pharmacokinetic properties and enhance its therapeutic efficacy.

Recent advancements in computational chemistry have also contributed to our understanding of Methyl 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylate. Molecular docking studies have provided insights into its binding interactions with target proteins, helping to rationalize its biological activity. These computational tools are invaluable in guiding the design of more potent and selective analogs for therapeutic applications.

In conclusion, Methyl 4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylate (CAS No. 82424-70-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs.